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This guide provides a detailed, objective comparison of the performance characteristics of a

representative anthraquinone disperse dye, C.I. Disperse Blue 60 (as a proxy for C.I. Disperse

Blue A), and a widely used anthraquinone reactive dye, C.I. Reactive Blue 19. The information

is tailored for researchers, scientists, and professionals in the textile and materials science

fields, with a focus on quantitative data and experimental methodologies.

Fundamental Differences in Dyeing Mechanisms
The primary distinction between disperse and reactive dyes lies in their chemical nature and

their method of interaction with textile fibers.

Disperse Dyes, such as C.I. Disperse Blue 60, are non-ionic, sparingly soluble in water, and

are designed for hydrophobic synthetic fibers like polyester.[1] The dyeing process is a

physical one. Under high temperature (typically 130°C) and pressure, the compact polymer

structure of the polyester fiber swells, allowing the fine, dispersed dye particles to diffuse into

the fiber. Upon cooling, the fiber structure contracts, physically trapping the dye molecules

within the polymer matrix.

Reactive Dyes, including C.I. Reactive Blue 19, are water-soluble anionic dyes designed for

hydrophilic fibers that contain hydroxyl or amino groups, such as cotton, viscose, wool, and

silk.[1][2][3] Their defining feature is a reactive group (in this case, a vinyl sulfone type) that

forms a strong, permanent covalent bond with the functional groups of the fiber under

alkaline conditions.[2][3] This chemical reaction makes the dye an integral part of the fiber.[2]
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Quantitative Performance Data
The performance of a dye is evaluated based on its fastness to various environmental and

physical stresses. The following tables summarize the typical performance ratings for C.I.

Disperse Blue 60 on polyester and C.I. Reactive Blue 19 on cotton.

Table 1: General Characteristics and Application Parameters

Parameter C.I. Disperse Blue 60 C.I. Reactive Blue 19

C.I. Number 61104[4][5] 61200[2][6]

Chemical Class Anthraquinone
Anthraquinone (vinyl sulfone

type)

Primary Substrate Polyester, Acetate, Nylon[7]
Cotton, Viscose, other

Cellulosics[2]

Solubility Low, applied as a dispersion High, water-soluble[2]

Bonding Mechanism Physical entrapment (diffusion) Covalent bond formation[2]

Dyeing Temperature
High Temperature (HT):

~130°C
40°C - 60°C[8][9]

Dyeing pH Acidic (pH 3-5)[4][5][10] Alkaline (pH > 8.5)[1]

Required Auxiliaries Dispersing agents, Carriers
Salt (e.g., NaCl, Na₂SO₄),

Alkali (e.g., Na₂CO₃)[8]

Table 2: Color Fastness Performance Ratings
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Fastness
Property

Test Method
C.I. Disperse
Blue 60 (on
Polyester)

C.I. Reactive
Blue 19 (on
Cotton)

Rating Scale

Light Fastness ISO 105-B02 6 - 7[4][11] 7[6]
1 (Poor) - 8

(Outstanding)

Washing

Fastness (Color

Change)

ISO 105-

C06/C03
4 - 5[11] 4 - 5[6]

1 (Poor) - 5

(Excellent)

Washing

Fastness

(Staining)

ISO 105-

C06/C03
4 - 5 5[6]

1 (Poor) - 5

(Excellent)

Rubbing

Fastness (Dry)
ISO 105-X12 4 - 5[11] ≥ 4[12]

1 (Poor) - 5

(Excellent)

Rubbing

Fastness (Wet)
ISO 105-X12 4 - 5[11] ≥ 4[12]

1 (Poor) - 5

(Excellent)

Perspiration

Fastness

(Fading)

ISO 105-E04 4 - 5[4][5] 4 - 5[6]
1 (Poor) - 5

(Excellent)

Perspiration

Fastness

(Staining)

ISO 105-E04 4 - 5[4][5] 5[6]
1 (Poor) - 5

(Excellent)

Sublimation

Fastness

(180°C)

ISO 105-P01 4 - 5[11] Not applicable
1 (Poor) - 5

(Excellent)

Experimental Protocols
The data presented above are derived from standardized test methods. The following are brief

overviews of the methodologies for the key experiments cited.

1. Color Fastness to Light (ISO 105-B02):
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Principle: This method determines the resistance of the color of textiles to an artificial light

source representative of natural daylight (D65), using a Xenon arc lamp.[13]

Procedure: A textile specimen is exposed to the light from a Xenon arc lamp under specified

conditions of temperature and humidity. Simultaneously, a set of eight blue wool references

with known light fastness (rated 1 to 8) are also exposed.[14][15] The light fastness of the

specimen is assessed by comparing the change in its color with the change in color of the

blue wool references.[14] The rating corresponds to the number of the blue wool reference

that shows a similar degree of fading.[15]

2. Color Fastness to Washing (ISO 105-C06):

Principle: This test is designed to evaluate the resistance of a textile's color to domestic or

commercial laundering procedures.[13]

Procedure: The specimen is stitched between two adjacent undyed fabrics (a multifibre strip

is often used, containing common fiber types like cotton, nylon, polyester, etc.). The

composite sample is then laundered in a solution containing a standard reference detergent

under specified conditions of time, temperature, and mechanical agitation. Steel balls are

added to the container to provide abrasive action. After laundering, the specimen is rinsed

and dried. The change in the color of the specimen (fading) and the degree of color transfer

to the adjacent fabrics (staining) are evaluated using standard grey scales.[13]

3. Color Fastness to Rubbing (ISO 105-X12):

Principle: This test assesses the degree of color transfer from the surface of a colored textile

to other surfaces by rubbing.[13]

Procedure: A specimen of the textile is mounted on the base of a crockmeter (rubbing

tester). A standard white cotton rubbing cloth is fixed to a rubbing finger which is then passed

back and forth over the specimen a specified number of times with a constant downward

force.[6] The test is performed with both a dry rubbing cloth and a wet rubbing cloth. The

amount of color transferred to the white cloth is assessed by comparing it with a grey scale

for staining.[6][13]

4. Color Fastness to Perspiration (ISO 105-E04):
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Principle: This method determines the resistance of a textile's color to the effects of human

perspiration.

Procedure: The textile specimen, in contact with a multifibre strip, is immersed in two

different simulated perspiration solutions: one acidic and one alkaline. The composite

samples are placed between plates in a device that applies a specified mechanical pressure.

The device is then placed in a heated oven for a set period. After drying, the change in color

of the specimen and the staining of the multifibre strip are assessed using grey scales.

Visualized Workflows and Relationships
The following diagrams illustrate the key differences in the application processes and the

decision-making logic for selecting between these two dye classes.

C.I. Disperse Blue 60 on Polyester C.I. Reactive Blue 19 on Cotton

Prepare Dispersion
(Dye + Dispersing Agent)
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(Remove surface dye)

Rinse & Dry
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Add Alkali (pH > 8.5)
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Soaping
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Fig 1. Comparative Dyeing Process Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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